Cas no 1805454-75-4 (Ethyl 4-cyano-3-ethyl-2-methylbenzoate)

• Product Name: Ethyl 4-cyano-3-ethyl-2-methylbenzoate
• CAS No: 1805454-75-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5010112
• Update Time: 2025-06-09

Ethyl 4-cyano-3-ethyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-ethyl-2-methylbenzoate

• Inchi： 1S/C13H15NO2/c1-4-11-9(3)12(13(15)16-5-2)7-6-10(11)8-14/h6-7H,4-5H2,1-3H3
• InChI Key： CMIBCEILDRNKPI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C#N)C(CC)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-3-ethyl-2-methylbenzoate

Ethyl 4-cyano-3-ethyl-2-methylbenzoate (CAS No. 1805454-75-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 4-cyano-3-ethyl-2-methylbenzoate (CAS No. 1805454-75-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its cyano group, ethyl substituents, and methyl group, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of Ethyl 4-cyano-3-ethyl-2-methylbenzoate is C₁₂H₁₃NO₂, and it has a molecular weight of approximately 203.23 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. Its physical properties, such as melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments and applications.

In terms of chemical reactivity, the presence of the cyano group in Ethyl 4-cyano-3-ethyl-2-methylbenzoate makes it an excellent starting material for various synthetic transformations. The cyano group can be readily converted into other functional groups, such as carboxylic acids, amides, and nitriles, through well-established chemical reactions. This versatility has led to its widespread use in the synthesis of complex organic molecules and pharmaceutical intermediates.

Recent research has focused on the potential applications of Ethyl 4-cyano-3-ethyl-2-methylbenzoate in the development of new drugs and materials. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel antitumor agents. The researchers found that derivatives of Ethyl 4-cyano-3-ethyl-2-methylbenzoate exhibited significant cytotoxic activity against various cancer cell lines, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, Ethyl 4-cyano-3-ethyl-2-methylbenzoate has also been investigated for its potential use in materials science. A study published in the Journal of Materials Chemistry B reported the synthesis of polymeric materials using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in advanced materials applications such as coatings and adhesives.

The synthetic accessibility of Ethyl 4-cyano-3-ethyl-2-methylbenzoate has also been a topic of interest in organic synthesis research. A recent paper in Organic Letters described an efficient one-pot synthesis method for this compound using readily available starting materials. The method involves a sequence of reactions that can be carried out under mild conditions, making it an attractive option for large-scale production.

Safety considerations are always paramount when handling any chemical compound. While Ethyl 4-cyano-3-ethyl-2-methylbenzoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize exposure risks.

In conclusion, Ethyl 4-cyano-3-ethyl-2-methylbenzoate (CAS No. 1805454-75-4) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and applications, the importance of this compound is likely to grow even further.